Thiamine Triphosphate

• CAS No.: 3475-65-8
• Product Name: Thiamine Triphosphate
• Molecular Formula: C₁₂H₁₉N₄O₁₀P₃S
• Molecular Weight: 504.29 g/mol
• IUPAC Name: [[2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
• Standard InChI: InChI=1S/C12H19N4O10P3S/c1-8-11(30-7-16(8)6-10-5-14-9(2)15-12(10)13)3-4-24-28(20,21)26-29(22,23)25-27(17,18)19/h5,7H,3-4,6H2,1-2H3,(H5-,13,14,15,17,18,19,20,21,22,23)
• Standard InChIKey: IWLROWZYZPNOFC-UHFFFAOYSA-N
• SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)OP(=O)(O)OP(=O)(O)[O-]
• Canonical SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)OP(=O)(O)OP(=O)(O)[O-]
• Physical Description: Solid
• Description: Thiamine triphosphate, also known as triphosphate, thiamin or THTP, belongs to the class of organic compounds known as thiamine phosphates. These are thiamine derivatives in which the hydroxyl group of the ethanol moiety is substituted by a phosphate group. Thiamine triphosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. Thiamine triphosphate exists in all eukaryotes, ranging from yeast to humans. Thiamine triphosphate participates in a number of enzymatic reactions. In particular, Thiamine triphosphate can be biosynthesized from thiamine pyrophosphate; which is catalyzed by the enzyme thiamin pyrophosphokinase. In addition, Thiamine triphosphate can be converted into thiamine pyrophosphate through its interaction with the enzyme thiamine-triphosphatase. In humans, thiamine triphosphate is involved in the metabolic disorder called the thiamine metabolism pathway.; Thiamine(1+) triphosphate is a thiamine phosphate having an O-triphosphate moiety. It has a role as a mouse metabolite. It is a conjugate acid of a thiamine(1+) triphosphate(1-) and a thiamine(1+) triphosphate(4-).; 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(4,6,8,8-tetrahydroxy-3,5,7-trioxa-4,6,8-triphosphaoct-1-yl)thiazolium hydroxide, inner salt, P,P',P''-trioxide. The triphosphate ester of thiamine. In Leigh's disease, this compound is present in decreased amounts in the brain due to a metabolic block in its formation.
• Synonyms: 3-​[(4-​Amino-​2-​methyl-​5-​pyrimidinyl)​methyl]​-​4-​methyl-​5-​(4,​6,​8,​8-​tetrahydroxy-​4,​6,​8-​trioxido-​3,​5,​7-​trioxa-​4,​6,​8-​triphosphaoct-​1-​yl)​-​thiazolium Inner Salt; Thiamine Hydroxide Tetrahydrogen Triphosphate Inner Salt; 3-[(4-A
• PubChem Compound: 18989
• Last Modified: Nov 11 2021